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Compound of Interest

Compound Name: 6S-Nalfurafine

Cat. No.: B15294026

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of 6S-Nalfurafine, a potent kappa-opioid receptor agonist.
Adherence to these procedures is critical to ensure personnel safety, environmental protection,
and regulatory compliance. 6S-Nalfurafine is the (63) stereoisomer of Nalfurafine. Nalfurafine
is classified as a Schedule Il controlled substance in the United States, indicating a high
potential for abuse and severe psychological or physical dependence.[1][2][3][4] Therefore, its
disposal is strictly regulated by the Drug Enforcement Administration (DEA).

Hazard and Disposal Information Summary

The following table summarizes key safety and disposal information derived from available
Safety Data Sheets (SDS) for Nalfurafine and its derivatives.
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Parameter Information Source

Not classified as hazardous
according to the Globally

Harmonized System (GHS). )
SDS for Nalfurafine, SDS for

GHS Classification However, the hydrochloride ) )
Nalfurafine hydrochloride

salt is listed as "Harmful if
swallowed" and "May cause

drowsiness or dizziness".

SDS for Nalfurafine

Primary Routes of Exposure Ingestion, inhalation. )
hydrochloride
) ) Standard laboratory attire: ] ]
Personal Protective Equipment General chemical handling
safety glasses, gloves, and a o
(PPE) guidelines
lab coat.

) ] Do not allow to enter sewers or  SDS for Nalfurafine, SDS for
Environmental Precautions ) )
surface/ground water. Nalfurafine hydrochloride

Must be disposed of in

accordance with DEA

regulations for Schedule Il

controlled substances. This

typically involves transfer to a

DEA-registered reverse 21 CFR Part 1317, General

Recommended Disposal o o ] )
distributor or destruction inthe  guidance for pharmaceutical

Method
presence of a DEA agent or waste

other authorized person.
Incineration in a permitted
hazardous waste incinerator is
a common method of

destruction.

Experimental Protocol for Disposal of 6S-Nalfurafine

This protocol outlines the step-by-step procedure for the disposal of 6S-Nalfurafine in a
research setting.
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1.0 Pre-Disposal Documentation and Segregation

1.1. Inventory Management: Meticulously record all quantities of 6S-Nalfurafine used in
experiments. Maintain an accurate and up-to-date inventory log in compliance with DEA
regulations for Schedule Il substances. 1.2. Waste Segregation:

o Collect all waste materials containing 6S-Nalfurafine, including unused product,
contaminated labware (e.g., vials, pipette tips), and cleaning materials, in a designated, leak-
proof, and clearly labeled hazardous waste container.

e The container label must include the words "Hazardous Waste," the full chemical name "6S-
Nalfurafine,” and the appropriate hazard warnings.

e Do not mix 6S-Nalfurafine waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.

2.0 Secure Storage of Waste

2.1. Controlled Access: Store the segregated 6S-Nalfurafine waste container in a securely
locked, substantially constructed cabinet or safe, accessible only to authorized personnel. This
storage must comply with DEA requirements for Schedule 1l substances.

3.0 Coordination with Environmental Health and Safety

3.1. Contact EHS: When the waste container is full or ready for disposal, contact your
institution's EHS department. Inform them that you have a Schedule Il controlled substance for
disposal. 3.2. Provide Documentation: Be prepared to provide the EHS department with a
completed hazardous waste disposal form and a copy of the inventory log for the 6S-
Nalfurafine being discarded.

4.0 Transfer and Final Disposition

4.1. DEA-Registered Reverse Distributor: Your EHS department will coordinate the transfer of
the 6S-Nalfurafine waste to a DEA-registered reverse distributor. This is the required method
for the disposal of controlled substances. 4.2. Destruction: The reverse distributor will be
responsible for the final destruction of the 6S-Nalfurafine in a manner that is compliant with all
federal, state, and local regulations. The preferred method of destruction for pharmaceutical
waste is typically incineration at a permitted facility. 4.3. Record of Destruction: Ensure that you
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receive a certificate of destruction or other official documentation from the reverse distributor,
via your EHS department, to complete your disposal records.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 6S-Nalfurafine.
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6S-Nalfurafine Disposal Workflow

Start: 6S-Nalfurafine Waste Generated

Is the substance a DEA Controlled Substance?

Confirmed Unconfirmed

YES: Schedule Il NO: Follow standard chemical waste procedures

Segregate and Securely Store Waste per DEA Regulations

Contact Institutional Environmental Health & Safety (EHS)

Complete all required DEA and institutional documentation

Transfer to a DEA-Registered Reverse Distributor via EHS

Incineration at a Permitted Facility

Receive and File Certificate of Destruction

End

Click to download full resolution via product page

Caption: Disposal workflow for 6S-Nalfurafine, a Schedule Il controlled substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15294026#6s-nalfurafine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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